3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate

• CAS RN: 142802-35-5
• Molecular Formula: C11H30N9O12P3
• Molecular Weight: 573.33 g/mol
• IUPAC Name: tetraazanium;2-[(2R,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]ethyl-[oxido(phosphonatooxy)phosphoryl]oxyphosphinate
• InChI: InChI=1S/C11H18N5O12P3.4H3N/c1-6-5-16(11(18)13-10(6)17)9-4-7(14-15-12)8(26-9)2-3-29(19,20)27-31(24,25)28-30(21,22)23;;;;/h5,7-9H,2-4H2,1H3,(H,19,20)(H,24,25)(H,13,17,18)(H2,21,22,23);4*1H3/t7-,8+,9+;;;;/m0..../s1
• InChI Key: QKDNYFMMTAWRTN-OLTRZSQBSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CCP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])N=[N+]=[N-].[NH4+].[NH4+].[NH4+].[NH4+]
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)CCP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])N=[N+]=[N-].[NH4+].[NH4+].[NH4+].[NH4+]
• synonyms: 3'-azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate; 3'-azido-3'-5'-dideoxythymidine-5'-methylphosphonic acid diphosphate, tetraammonium salt; ADTMPDP

Description

3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate, also known as AZT-MP, is a nucleoside analogue that has been widely used in scientific research due to its antiviral properties. It was first synthesized in the 1980s as a potential treatment for HIV/AIDS and has since been studied for its mechanism of action and potential applications in other areas of research.

Mechanism Of Action

3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate works by inhibiting the activity of reverse transcriptase, an enzyme that retroviruses, including HIV, use to replicate their genetic material. By incorporating 3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate into the growing viral DNA chain, reverse transcriptase is unable to continue synthesizing the DNA, ultimately leading to the inhibition of viral replication.

Biochemical And Physiological Effects

3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate has been shown to have several biochemical and physiological effects, including the inhibition of viral replication, the induction of apoptosis in infected cells, and the inhibition of DNA synthesis in both viral and host cells. It has also been shown to have some toxic effects on host cells, particularly at high concentrations.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate in lab experiments is its specificity for reverse transcriptase, which allows for the precise study of its effects on viral replication. However, its use is limited by its potential toxicity to host cells, as well as the fact that it only targets retroviruses and not other types of viruses.

Future Directions

There are several potential future directions for research involving 3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate, including the development of more potent and specific analogues, the study of its effects on other viruses and diseases, and the exploration of its potential as a therapeutic agent in other areas of research. Additionally, further research is needed to better understand the mechanisms of 3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate toxicity and to develop strategies to mitigate its side effects.

Synthesis Methods

The synthesis of 3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate involves several steps, including the protection of the 3'- and 5'-hydroxyl groups of thymidine, the introduction of the azido group at the 3'-position, and the phosphorylation of the 5'-position with a methylphosphonic acid group. The final product is a diphosphate derivative, which can be purified using various chromatography techniques.

Scientific Research Applications

3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate has been widely used in scientific research as a tool to study the replication of retroviruses, including HIV. It has also been studied for its potential antiviral activity against other viruses, such as hepatitis B and C. In addition, 3'-Azido-3',5'-dideoxythymidine-5'-methylphosphonic acid diphosphate has been used to study the mechanism of action of nucleoside analogues and their effects on DNA synthesis and repair.